![molecular formula C8H10BrNO2 B1380976 2-Bromo-5-(2-methoxyethoxy)pyridine CAS No. 1144110-14-4](/img/structure/B1380976.png)
2-Bromo-5-(2-methoxyethoxy)pyridine
Overview
Description
2-Bromo-5-(2-methoxyethoxy)pyridine is a chemical compound with the molecular formula C8H10BrNO2 . It is used as a reagent in the preparation of various chemical compounds .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring is substituted at the 2nd position with a bromine atom and at the 5th position with a 2-methoxyethoxy group .Physical and Chemical Properties Analysis
This compound is a solid at room temperature. It has a molecular weight of 232.08 . .Scientific Research Applications
Spectroscopic and Optical Studies
- "5-Bromo-2-(trifluoromethyl)pyridine," closely related to the compound of interest, was characterized spectroscopically using Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) techniques. Density Functional Theory (DFT) was applied for structural optimization and vibrational frequency analysis. The study also explored its non-linear optical properties, providing insights into its potential applications in optical technologies (Vural & Kara, 2017).
Chemical Reactivity and Synthesis
"2-bromo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine" and its regioisomer were studied for their structural differences and chemical reactivity. These compounds, similar to "2-Bromo-5-(2-methoxyethoxy)pyridine," play a role in synthetic chemistry, particularly in the creation of novel compounds (Sopková-de Oliveira Santos et al., 2003).
A study on the efficient synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reactions highlighted the utility of similar bromo-pyridine compounds in synthesizing new chemical entities. These derivatives showed potential as chiral dopants for liquid crystals and were evaluated for their anti-thrombolytic and biofilm inhibition activities (Ahmad et al., 2017).
Catalysis and Functionalization
- "5-Bromo-2-(1H-imidazol-2-yl)pyridine" was found to be an effective catalyst in promoting CuI-catalyzed hydroxylation of aryl bromides. This study shows the role of bromo-pyridine derivatives in catalytic systems, leading to efficient transformation of substrates (Jia et al., 2011).
Molecular Docking and Biological Studies
- Research on 6-bromo-imidazo[4,5-b]pyridine derivatives, similar in structure to "this compound," included molecular docking studies to evaluate their potential as tyrosyl-tRNA synthetase inhibitors. These compounds were synthesized and characterized, demonstrating the broad potential of bromo-pyridine derivatives in drug development and molecular biology (Jabri et al., 2023).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-5-(2-methoxyethoxy)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO2/c1-11-4-5-12-7-2-3-8(9)10-6-7/h2-3,6H,4-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMNYDLUNGKGNLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=CN=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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